Cas no 942206-06-6 (5-Bromo-2-(2-furyl)pyridine)

• Product Name: 5-Bromo-2-(2-furyl)pyridine
• CAS No: 942206-06-6
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 93233
• PubChem ID: 42552976
• Update Time: 2025-10-29

5-Bromo-2-(2-furyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-furyl)pyridine
• 5-Bromo-2-(fur-2-yl)pyridine
• 5-bromo-2-(furan-2-yl)pyridine
• AKOS015945232
• DTXSID80654742
• 942206-06-6
• SCHEMBL16498072

• MDL： MFCD09037418
• Inchi： 1S/C9H6BrNO/c10-7-3-4-8(11-6-7)9-2-1-5-12-9/h1-6H
• InChI Key： ZKUDFBZRIQOMGO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1=CC=CO1

Computed Properties

• Exact Mass: 222.96300
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.524
• Boiling Point: 276.9°C at 760 mmHg
• Flash Point: 121.3°C
• Refractive Index: 1.58
• PSA: 26.03000
• LogP: 3.10410

Additional information on 5-Bromo-2-(2-furyl)pyridine

Introduction to 5-Bromo-2-(2-furyl)pyridine (CAS No. 942206-06-6)

5-Bromo-2-(2-furyl)pyridine, a compound with the CAS number 942206-06-6, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a brominated pyridine ring and a furan substituent, holds potential for various applications, including as an intermediate in the synthesis of bioactive compounds and as a lead molecule in drug discovery.

The chemical structure of 5-Bromo-2-(2-furyl)pyridine is composed of a pyridine ring with a bromine atom at the 5-position and a furan ring attached to the 2-position. The presence of these functional groups imparts distinct chemical properties and reactivity, making it an attractive candidate for synthetic transformations. The bromine atom, in particular, can serve as a useful handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, the study of heterocyclic compounds has been a focal point in medicinal chemistry due to their prevalence in bioactive natural products and pharmaceuticals. 5-Bromo-2-(2-furyl)pyridine fits well into this category, as its structure combines elements from both pyridine and furan heterocycles. Pyridines are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties, while furans are often found in natural products with antioxidant and anti-inflammatory effects.

The synthesis of 5-Bromo-2-(2-furyl)pyridine can be achieved through various routes, depending on the desired scale and purity. One common approach involves the reaction of 5-bromopyridine-2-carbaldehyde with furan in the presence of a suitable catalyst. This method provides good yields and is scalable for industrial applications. Another route involves the coupling of 5-bromopyridine with 2-furanboronic acid using palladium-catalyzed cross-coupling reactions, which is particularly useful for preparing substituted derivatives.

The biological activity of 5-Bromo-2-(2-furyl)pyridine has been explored in several studies. Research has shown that this compound exhibits promising antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Bromo-2-(2-furyl)pyridine derivatives demonstrated significant cytotoxicity against human lung cancer cells (A549) and breast cancer cells (MCF-7). The mechanism of action was attributed to the induction of apoptosis through the modulation of key signaling pathways.

Beyond its potential as an anticancer agent, 5-Bromo-2-(2-furyl)pyridine has also been investigated for its anti-inflammatory properties. A recent study published in Bioorganic & Medicinal Chemistry Letters found that this compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that 5-Bromo-2-(2-furyl)pyridine could be further developed as a therapeutic agent for inflammatory diseases.

In addition to its direct biological activities, 5-Bromo-2-(2-furyl)pyridine serves as an important intermediate in the synthesis of more complex molecules with diverse biological functions. For example, it can be used to prepare fused heterocycles with enhanced pharmacological profiles. One such derivative is a series of 3-substituted indolizines that have shown potent antiviral activity against influenza viruses. The ability to modify the brominated position allows for fine-tuning of the pharmacokinetic properties and selectivity towards specific targets.

The safety profile of 5-Bromo-2-(2-furyl)pyridine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-Bromo-2-(2-furyl)pyridine (CAS No. 942206-06-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and synthetic utility, paving the way for future innovations in drug discovery.